Cas no 2229269-08-1 (4-(2-chloro-6-methylpyridin-4-yl)oxane-2,6-dione)

• Product Name: 4-(2-chloro-6-methylpyridin-4-yl)oxane-2,6-dione
• CAS No: 2229269-08-1
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 6415685
• PubChem ID: 165796831
• Update Time: 2025-06-13

4-(2-chloro-6-methylpyridin-4-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-6-methylpyridin-4-yl)oxane-2,6-dione
• EN300-1995785
• 2229269-08-1

• Inchi： 1S/C11H10ClNO3/c1-6-2-7(3-9(12)13-6)8-4-10(14)16-11(15)5-8/h2-3,8H,4-5H2,1H3
• InChI Key： TXZFYIXHVXLJLS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 239.0349209g/mol
• Monoisotopic Mass: 239.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.3Ų

Additional information on 4-(2-chloro-6-methylpyridin-4-yl)oxane-2,6-dione

Research Briefing on 4-(2-chloro-6-methylpyridin-4-yl)oxane-2,6-dione (CAS: 2229269-08-1)

The compound 4-(2-chloro-6-methylpyridin-4-yl)oxane-2,6-dione (CAS: 2229269-08-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine and oxane structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of enzymatic activity. Preliminary investigations suggest that 4-(2-chloro-6-methylpyridin-4-yl)oxane-2,6-dione interacts with specific protein targets involved in inflammatory pathways. Researchers have employed advanced computational docking studies and in vitro assays to elucidate its binding affinity and selectivity. These studies highlight its potential as an anti-inflammatory agent, with implications for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent findings indicate that this compound may exhibit antitumor activity. A study published in the Journal of Medicinal Chemistry demonstrated its ability to inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. The compound's unique chemical structure allows it to penetrate cell membranes effectively, making it a viable candidate for further oncological research. However, more in vivo studies are needed to validate these findings and assess its safety profile.

The synthesis of 4-(2-chloro-6-methylpyridin-4-yl)oxane-2,6-dione has also been a focal point of recent research. A novel, high-yield synthetic route was reported in Organic Letters, which utilizes a catalytic asymmetric approach to enhance enantioselectivity. This advancement is critical for producing the compound in sufficient quantities for preclinical and clinical studies. The improved synthesis method also addresses previous challenges related to scalability and purity, paving the way for broader applications.

Despite these promising developments, challenges remain in the clinical translation of 4-(2-chloro-6-methylpyridin-4-yl)oxane-2,6-dione. Pharmacokinetic studies have revealed variable bioavailability, necessitating further optimization of its formulation. Researchers are exploring prodrug strategies and nanoparticle-based delivery systems to enhance its stability and therapeutic efficacy. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles.

In conclusion, 4-(2-chloro-6-methylpyridin-4-yl)oxane-2,6-dione (CAS: 2229269-08-1) represents a compelling area of research in chemical biology and drug discovery. Its dual potential as an anti-inflammatory and antitumor agent, coupled with advancements in synthetic methodologies, underscores its significance. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its therapeutic potential in relevant disease models. The continued exploration of this compound may yield novel insights and therapeutic options for challenging medical conditions.